(7-(Furan-2-yl)-1,4-thiazepan-4-yl)(isoxazol-5-yl)methanone

• IUPAC Name: [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C13H14N2O3S/c16-13(11-3-5-14-18-11)15-6-4-12(19-9-7-15)10-2-1-8-17-10/h1-3,5,8,12H,4,6-7,9H2
• InChI Key: USVDLWGEZLFSMB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)C3=CC=NO3
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

The compound (7-(Furan-2-yl)-1,4-thiazepan-4-yl)(isoxazol-5-yl)methanone is a heterocyclic organic compound that has been of significant interest to researchers due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : Compounds with similar structures, such as those containing furan and isoxazole rings, have been synthesized through various methods. For instance, nitrile oxides generated by the catalytic dehydrogenation of aldoximes were trapped in situ by 4-(furan-2-yl)but-3-en-2-one to obtain isoxazoles, showcasing a method for creating complex molecules with these rings (Lokeshwari & Kumar, 2017). Similarly, a Povarov cycloaddition reaction/N-furoylation process was used to synthesize N-(2,4-diaryltetrahydroquinolin-1-yl) furan-2-carboxamide derivatives (Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022).

• Chemical Transformations : Chemical transformation techniques, such as the aza-Piancatelli rearrangement, have been applied to furan-2-yl(phenyl)methanol derivatives to create benzo[b][1,4]thiazine or oxazine derivatives, highlighting the versatility of these compounds in chemical synthesis (Reddy et al., 2012).

Biological Activities and Applications

• Pharmacological Potential : Various derivatives containing furan and isoxazole rings have shown significant biological activities. For example, thiazolopyrimidine derivatives exhibited antinociceptive and anti-inflammatory properties (Selvam, Karthik, Palanirajan, & Ali, 2012). Also, pyrazoline derivatives demonstrated antiinflammatory and antibacterial properties (Ravula et al., 2016).

• Cytotoxicity and Anticancer Properties : Some synthesized compounds, such as 2-aroylbenzofuran-3-ols, showed in vitro cytotoxicity against human cancer cell lines, indicating their potential as anticancer agents (Công et al., 2020). Another study on thiazolidinone compounds with furan moiety revealed their antiproliferative activity in a dose-dependent manner in leukemia cell lines, suggesting their role in cancer treatment (Chandrappa et al., 2009).